Cas no 68502-46-5 (Methyl 4-(benzylamino)-3-nitrobenzoate)

• Product Name: Methyl 4-(benzylamino)-3-nitrobenzoate
• CAS No: 68502-46-5
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• MDL: MFCD09862452
• CID: 1728687
• PubChem ID: 12064511
• Update Time: 2025-04-21

Methyl 4-(benzylamino)-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-nitro-4-[(phenylmethyl)amino]-, methyl ester
• methyl 4-(benzylamino)-3-nitrobenzoate
• N-benzyl-4-methoxycarbonyl-2-nitroaniline
• EN300-7366079
• SY263018
• SCHEMBL15687598
• BS-29425
• 68502-46-5
• Methyl4-(benzylamino)-3-nitrobenzoate
• CS-0160961
• AKOS002391296
• AC9414
• MFCD09862452
• SB82491
• Methyl 4-(benzylamino)-3-nitrobenzoate

• MDL： MFCD09862452
• Inchi： 1S/C15H14N2O4/c1-21-15(18)12-7-8-13(14(9-12)17(19)20)16-10-11-5-3-2-4-6-11/h2-9,16H,10H2,1H3
• InChI Key： BNMKQLDYASAJKI-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C(C=1)[N+](=O)[O-])NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 286.09500
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 84.15000
• LogP: 3.58970